chlorovulone IV
chlorovulone IV
chlorovulone IV is a natural product found in Clavularia viridis with data available.
Brand Name:
Vulcanchem
CAS No.:
100201-69-2
VCID:
VC20798479
InChI:
InChI=1S/C21H29ClO4/c1-3-4-5-6-9-12-15-21(25)16-18(22)20(24)17(21)13-10-7-8-11-14-19(23)26-2/h7,9-10,12-13,16,25H,3-6,8,11,14-15H2,1-2H3/b10-7-,12-9-,17-13+/t21-/m1/s1
SMILES:
CCCCCC=CCC1(C=C(C(=O)C1=CC=CCCCC(=O)OC)Cl)O
Molecular Formula:
C21H29ClO4
Molecular Weight:
380.9 g/mol
chlorovulone IV
CAS No.: 100201-69-2
Cat. No.: VC20798479
Molecular Formula: C21H29ClO4
Molecular Weight: 380.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | chlorovulone IV is a natural product found in Clavularia viridis with data available. |
|---|---|
| CAS No. | 100201-69-2 |
| Molecular Formula | C21H29ClO4 |
| Molecular Weight | 380.9 g/mol |
| IUPAC Name | methyl (Z,7Z)-7-[(2R)-4-chloro-2-hydroxy-2-[(Z)-oct-2-enyl]-5-oxocyclopent-3-en-1-ylidene]hept-5-enoate |
| Standard InChI | InChI=1S/C21H29ClO4/c1-3-4-5-6-9-12-15-21(25)16-18(22)20(24)17(21)13-10-7-8-11-14-19(23)26-2/h7,9-10,12-13,16,25H,3-6,8,11,14-15H2,1-2H3/b10-7-,12-9-,17-13+/t21-/m1/s1 |
| Standard InChI Key | CTIZPKYMYVPNGA-RAUOOXNLSA-N |
| Isomeric SMILES | CCCCC/C=C\C[C@]\1(C=C(C(=O)/C1=C\C=C/CCCC(=O)OC)Cl)O |
| SMILES | CCCCCC=CCC1(C=C(C(=O)C1=CC=CCCCC(=O)OC)Cl)O |
| Canonical SMILES | CCCCCC=CCC1(C=C(C(=O)C1=CC=CCCCC(=O)OC)Cl)O |
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